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Compound of Interest

Compound Name: CGP-74514

Cat. No.: B1663164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CGP-74514 is a potent and selective inhibitor of Cyclin-Dependent Kinase 1 (CDK1), a key

regulator of the cell cycle.[1][2] It is a valuable tool for studying cell cycle progression,

particularly the G2/M phase, and has shown potential in cancer research due to its ability to

induce apoptosis. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. This document provides detailed protocols for the dissolution

and preparation of CGP-74514 stock solutions for use in biological research.

Physicochemical Properties and Solubility
CGP-74514 is commonly available as a dihydrochloride salt (CGP-74514 dihydrochloride). The

molecular weight and solubility of this form are crucial for accurate stock solution preparation.

Table 1: Physicochemical and Solubility Data for CGP-74514 dihydrochloride
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Property Value Reference(s)

Chemical Name

rel-N2-[(1R,2S)-2-

Aminocyclohexyl]-N6-(3-

chlorophenyl)-9-ethyl-9H-

purine-2,6-diamine

dihydrochloride

[1]

Molecular Weight 458.82 g/mol [1][2]

Appearance Crystalline solid

Purity ≥98% (HPLC) [1]

Solubility in DMSO Up to 100 mM (45.88 mg/mL) [1][2]

Solubility in Water Up to 50 mM (22.94 mg/mL) [1][2]

Solubility in Ethanol Not readily available

Note: The molecular weight of the free base is 385.89 g/mol . Always confirm the specific form

of CGP-74514 provided by the supplier and use the corresponding molecular weight for

calculations. Batch-specific molecular weights may vary due to hydration.[1]

Mechanism of Action: CDK1 Inhibition
CGP-74514 selectively inhibits CDK1, a serine/threonine kinase that, in complex with Cyclin B,

forms the M-phase promoting factor (MPF). MPF is essential for the G2/M transition and the

execution of mitosis. By inhibiting CDK1, CGP-74514 arrests the cell cycle at the G2/M phase,

which can ultimately lead to apoptosis in cancer cells. The reported IC50 value for CDK1

inhibition is 25 nM.[1][2]

Inhibition of CDK1 by CGP-74514 leading to G2/M cell cycle arrest and apoptosis.

Experimental Protocols
Materials

CGP-74514 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile
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Deionized sterile water

Sterile polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block, ultrasonic bath

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol is for preparing 1 mL of a 10 mM stock solution of CGP-74514 dihydrochloride.

Workflow Diagram:

Workflow for preparing a 10 mM CGP-74514 stock solution in DMSO.

Step-by-Step Procedure:

Calculate the required mass:

For a 10 mM solution (0.010 mol/L) in 1 mL (0.001 L):

Moles = 0.010 mol/L * 0.001 L = 0.00001 mol

Mass = Moles * Molecular Weight = 0.00001 mol * 458.82 g/mol = 0.0045882 g = 4.59 mg

Weigh the compound: Carefully weigh out 4.59 mg of CGP-74514 dihydrochloride powder

and place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous, sterile DMSO to the tube.

Dissolve: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. To aid dissolution, you can gently warm the solution to 37°C or use an ultrasonic

bath for a short period.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol is for preparing 1 mL of a 10 mM stock solution of CGP-74514 dihydrochloride in

water.

Step-by-Step Procedure:

Weigh the compound: Weigh out 4.59 mg of CGP-74514 dihydrochloride powder and place it

in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile deionized water to the tube.

Dissolve: Close the tube tightly and vortex thoroughly. As with DMSO, gentle warming or

sonication can aid dissolution if necessary.

Aliquot and Store: Aliquot and store the solution as described in the DMSO protocol (section

3.2, steps 5 and 6).

Important Considerations
Safety: Always handle chemical compounds in a laboratory setting with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

Hygroscopicity: CGP-74514 dihydrochloride may be hygroscopic. Store the powder in a

desiccator at room temperature.[1][2]

Solution Stability: It is recommended to prepare fresh solutions. If storage is necessary,

follow the recommended temperatures and durations to minimize degradation. Avoid

repeated freeze-thaw cycles.

Working Dilutions: Prepare working dilutions from the stock solution immediately before use

in your experimental buffer or cell culture medium. The final concentration of DMSO in the

assay should be kept low (typically <0.1%) to avoid solvent-induced artifacts.
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Molarity Calculation Table
The following table provides the required volume of solvent to prepare stock solutions of

different molarities from 1 mg of CGP-74514 dihydrochloride (MW = 458.82 g/mol ).

Table 2: Solvent Volumes for Preparing Stock Solutions from 1 mg of CGP-74514
dihydrochloride

Desired Concentration Volume of Solvent to Add

100 mM 21.80 µL

50 mM 43.59 µL

10 mM 217.95 µL

5 mM 435.90 µL

1 mM 2.18 mL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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